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Compound of Interest

Compound Name: Tenoxicam-d4

CAS No.: 1329834-60-7

Cat. No.: B590001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and relevant experimental methodologies for Tenoxicam-d4, a deuterated analog of

the non-steroidal anti-inflammatory drug (NSAID) Tenoxicam. This document is intended to

serve as a valuable resource for researchers and professionals engaged in drug development,

pharmacology, and analytical chemistry.

Core Compound Data
Tenoxicam-d4 is a labeled internal standard used in bioanalytical and pharmacokinetic studies

of Tenoxicam. The incorporation of deuterium atoms provides a distinct mass signature for

mass spectrometry-based detection, without significantly altering the chemical properties of the

molecule.
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Parameter Value Citations

Chemical Name

4-Hydroxy-2-methyl-N-2-

(pyridinyl-d4)-2H-thieno[2,3-

e]-1,2-thiazine-3-carboxamide

1,1-Dioxide

[1][2]

Molecular Formula C₁₃H₇D₄N₃O₄S₂ [1][2][3]

Molecular Weight 341.40 g/mol [1][2][3]

CAS Number 1329834-60-7 [1]

Mechanism of Action: Inhibition of Prostaglandin
Synthesis
Tenoxicam, the parent compound of Tenoxicam-d4, exerts its anti-inflammatory, analgesic,

and antipyretic effects primarily through the non-selective inhibition of cyclooxygenase (COX)

enzymes, specifically COX-1 and COX-2.[1][4][5] These enzymes are responsible for the

conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation,

pain, and fever.[1][5] By blocking the action of COX enzymes, Tenoxicam effectively reduces

the production of these pro-inflammatory prostaglandins.[1]
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Caption: Mechanism of action of Tenoxicam via inhibition of COX enzymes.

Experimental Protocols
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Quantification of Tenoxicam-d4 in Biological Samples
via LC-MS/MS
This protocol outlines a general procedure for the quantification of Tenoxicam in biological

matrices, using Tenoxicam-d4 as an internal standard.

1. Sample Preparation (Protein Precipitation)

To 100 µL of plasma or serum, add 200 µL of acetonitrile containing Tenoxicam-d4 (internal

standard) at a known concentration.

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

2. Liquid Chromatography (LC) Conditions

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

3. Mass Spectrometry (MS/MS) Conditions

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:
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Tenoxicam: Monitor the transition of the precursor ion to a specific product ion.

Tenoxicam-d4: Monitor the transition of the deuterated precursor ion to its corresponding

product ion.

Data Analysis: Quantify Tenoxicam concentration by comparing the peak area ratio of the

analyte to the internal standard against a calibration curve.

In Vitro Cyclooxygenase (COX) Inhibition Assay
This protocol describes a whole blood assay to determine the inhibitory activity of a compound

on COX-1 and COX-2.

1. COX-1 Inhibition Assay (Thromboxane B₂ Measurement)

Collect fresh human blood into tubes without anticoagulant.

Immediately add the test compound (e.g., Tenoxicam) at various concentrations.

Allow the blood to clot by incubating at 37°C for 1 hour.

Centrifuge at 2,000 x g for 15 minutes to separate the serum.

Collect the serum and measure the concentration of Thromboxane B₂ (TXB₂), a stable

metabolite of the COX-1 product Thromboxane A₂, using a commercial ELISA kit.

Calculate the percentage of COX-1 inhibition relative to a vehicle control.

2. COX-2 Inhibition Assay (Prostaglandin E₂ Measurement)

Collect fresh human blood into tubes containing an anticoagulant (e.g., heparin).

Add the test compound at various concentrations.

Stimulate COX-2 expression and activity by adding lipopolysaccharide (LPS) to a final

concentration of 10 µg/mL.

Incubate the blood at 37°C for 24 hours.
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Centrifuge at 2,000 x g for 15 minutes to separate the plasma.

Collect the plasma and measure the concentration of Prostaglandin E₂ (PGE₂) using a

commercial ELISA kit.

Calculate the percentage of COX-2 inhibition relative to a vehicle control.

Experimental Workflow for COX Inhibition Assay
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Caption: Workflow for in vitro COX-1 and COX-2 inhibition assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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